Cas no 6080-33-7 (Sinomenine hydrochloride)

Sinomenine hydrochloride Properties

Names and Identifiers

• Sinomenine hydrochloride
• Sinomenine HCL
• Cucoline, hydrochloride
• Sinomenine (hydrochloride)
• Sinomenine Hydrochlo
• SINOMENINE HYDROCHLORIDE(P)
• SINOMENINE HYDROCHLORIDE(RG)
• (9a,13a,14a)-7,8-Didehydro-4-hydroxy-3,7-dimethoxy-17-methyl-morphinan-6-one hydrochloride
• Kukolin hydrochloride
• ：Sinomenine Hydrochloride
• Cucoline hydrochloride
• Sinomenine Hydrocloride
• Sinomeinne hydrochloride
• Sinomenine-Hydrochloride
• C19H23NO4.HCl
• 2J34HRJ45S
• 9alpha,13alpha,14alpha-Morphinan-6-one, 7,8-didehydro-4-hydroxy-3,7-dimethoxy
• Sabianine A hydrochloride
• (9a,13a,14a)-4-Hydroxy-3,7-dimethoxy-17-methyl-7,8-didehydromorphinan-6-one hydrochloride
• 9alpha,13alpha,14alpha-Morphinan-6-one, 7,8-didehydro-4-hydroxy-3,7-dimethoxy-17-methyl-, hydrochloride
• SINOMENINE HYDROCHLORIDE [WHO-DD]
• Morphinan-6-one,8-didehydro-4-hydroxy-3,7-dimethoxy-17-methyl-, hydrochloride, 9.alpha.,13.alpha.,14.alpha.)-
• S0926
• A868887
• UNII-2J34HRJ45S
• SCHEMBL4880437
• CS-8197
• Cucoline Hydrochloride
• 6080-33-7
• DS-9011
• 9alpha,13alpha,14alpha -7,8-Didehydro-4-hydroxy-3,7-dimethoxy-17-methylmorphinan-6-one hydrochloride
• 7,8-Didehydro-3,7-dimethoxy-4-hydroxy-17-methyl-9-alpha,13-alpha,14-alpha-morphinan-6-one HCl
• 9-alpha,13-alpha,14-alpha-Morphinan-6-one, 7,8-didehydro-3,7-dimethoxy-4-hydroxy-17-methyl-, hydrochloride
• Sinomenine hydrochloride, >=98% (HPLC)
• Sinomenin Hydrochloride
• AKOS024258446
• 9.alpha.,14.alpha.-Morphinan-6-one, 7,8-didehydro-4-hydroxy-3,7-dimethoxy-17-methyl-, hydrochloride
• Sinomenine HCl
• HY-15122A
• (1R,9S,10S)-3-hydroxy-4,12-dimethoxy-17-methyl-17-azatetracyclo[7.5.3.01,10.02,7]heptadeca-2(7),3,5,11-tetraen-13-one;hydrochloride
• NSC76021
• MORPHINAN-6-ONE, 7,8-DIDEHYDRO-4-HYDROXY-3,7-DIMETHOXY-17-METHYL-, HYDROCHLORIDE (1:1), (9.ALPHA.,13.ALPHA.,14.ALPHA.)-
• Morphinan-6-one, 7,8-didehydro-4-hydroxy-3,7-dimethoxy-17-methyl-, hydrochloride, (9alpha,13alpha,14alpha)-
• NSC 76021
• Q27254812
• SINOMENINE, HYDROCHLORIDE
• NSC-76021
• Kukoline hydrochloride
• Sinomenine
• (+)-Coculine
• (4bR,8aS,9S)-4-Hydroxy-3,7-dimethoxy-11-methyl-9,10-dihydro-5H-9,4b-(epiminoethano)phenanthren-6(8aH)-one hydrochloride
• Morphinan-6-one, 7,8-didehydro-4-hydroxy-3,7-dimethoxy-17-methyl-, hydrochloride, (9alpha,13alpha,14alpha)-(9CI)
• 9alpha,13alpha,14alpha-Morphinan-6-one, 7,8-didehydro-4-hydroxy-3,7-dimethoxy-17-methyl-, hydrochloride (8CI)
• morphinan-6-one, 7,8-didehydro-4-hydroxy-3,7-dimethoxy-17-methyl-, hydrochloride (1:1), (9alpha,13alpha,14alpha)-
• (9alpha,13alpha,14alpha)-4-Hydroxy-3,7-dimethoxy-17-methyl-7,8-didehydromorphinan-6-one hydrochloride
• DA-77855
• +Expand

• MDL： MFCD01714307
• InChIKey： YMEVIMJAUHZFMW-VUIDNZEBSA-N
• Inchi： 1S/C19H23NO4.ClH/c1-20-7-6-19-10-14(21)16(24-3)9-12(19)13(20)8-11-4-5-15(23-2)18(22)17(11)19;/h4-5,9,12-13,22H,6-8,10H2,1-3H3;1H/t12-,13+,19-;/m1./s1
• SMILES： Cl[H].O(C([H])([H])[H])C1C(C([H])([H])[C@@]23C4C(=C(C([H])=C([H])C=4C([H])([H])[C@@]([H])([C@@]2([H])C=1[H])N(C([H])([H])[H])C([H])([H])C3([H])[H])OC([H])([H])[H])O[H])=O

Computed Properties

• Exact Mass: 365.139386g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 365.139386g/mol
• Monoisotopic Mass: 365.139386g/mol
• Topological Polar Surface Area: 59Ų
• Heavy Atom Count: 25
• Complexity: 562
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• XLogP3: nothing
• Tautomer Count: 35
• Surface Charge: 0
• Molecular Weight: 365.8

Experimental Properties

• LogP: 2.75800
• PSA: 59.00000
• Boiling Point: 513.6°C at 760 mmHg
• Melting Point: 231.0 to 235.0 deg-C
• Flash Point: 264.4°C
• Solubility: H2O: soluble20mg/mL, clear
• Color/Form: Powder